Cas no 397844-52-9 (Boronic acid, [4-[[methyl(phenylmethyl)amino]methyl]phenyl]-)
397844-52-9 structure
Product Name:Boronic acid, [4-[[methyl(phenylmethyl)amino]methyl]phenyl]-
CAS No:397844-52-9
MF:C15H18BNO2
MW:255.119924068451
CID:1511045
PubChem ID:11807239
Update Time:2025-04-21
Boronic acid, [4-[[methyl(phenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, [4-[[methyl(phenylmethyl)amino]methyl]phenyl]-
- DB-160709
- 397844-52-9
- AKOS010796142
- (4-((benzyl(methyl)amino)methyl)phenyl)boronic acid
- (4-{[benzyl(methyl)amino]methyl}phenyl)boronic acid
- SCHEMBL12663150
- DTXSID701186777
-
- Inchi: 1S/C15H18BNO2/c1-17(11-13-5-3-2-4-6-13)12-14-7-9-15(10-8-14)16(18)19/h2-10,18-19H,11-12H2,1H3
- InChI Key: BQBAEKHBGDGIPB-UHFFFAOYSA-N
- SMILES: OB(C1C=CC(=CC=1)CN(C)CC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 254.14674
- Monoisotopic Mass: 255.1430590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.7Ų
Experimental Properties
- PSA: 43.7
Boronic acid, [4-[[methyl(phenylmethyl)amino]methyl]phenyl]- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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